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Compound of Interest

Compound Name: Propionylpromazine

Cat. No.: B1198289 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical compounds like Propionylpromazine is a critical component of laboratory safety and

environmental responsibility. This guide provides a comprehensive, step-by-step procedure for

the safe handling and disposal of Propionylpromazine, ensuring compliance with general

laboratory safety standards and environmental regulations.

Safety and Hazard Information
Propionylpromazine hydrochloride is a phenothiazine derivative used as a tranquilizer in

veterinary medicine and for research purposes.[1][2][3] While some safety data sheets (SDS)

do not classify the substance as hazardous under the Globally Harmonized System (GHS),

others indicate it may be harmful if swallowed, cause serious eye irritation, and may lead to

drowsiness or dizziness.[4][5] Given this conflicting information, a cautious approach to

handling and disposal is warranted.

Summary of Safety and Physical Properties:
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Property Data Source

Chemical Name

1-[10-[3-

(dimethylamino)propyl]-10H-

phenothiazin-2-yl]-1-

propanone

Synonyms Propiopromazine

Appearance Solid powder

Hazard Classifications

Not classified as hazardous

(GHS) vs. Acute Tox. 4, Eye

Irrit. 2A, STOT SE 3

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0

Storage Store at 2-8°C

Personal Protective Equipment

(PPE)

Safety glasses, gloves, lab

coat. Use a respirator if dust is

generated.

Disposal Protocol for Propionylpromazine
Due to the lack of specific chemical neutralization protocols and its intended biological activity,

Propionylpromazine should be disposed of as chemical waste through a licensed

environmental waste management service. Incineration at a permitted facility is the

recommended final disposal method for pharmaceutical waste. Do not pour

Propionylpromazine solutions down the drain or dispose of the solid in regular trash.

Step 1: Segregation and Waste Collection
Designate a Waste Container: Use a dedicated, clearly labeled, and sealable waste

container for all Propionylpromazine waste. The container should be made of a material

compatible with the solvents used (e.g., a high-density polyethylene bottle for solutions).

Segregate Waste Types:
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Solid Waste: Collect unused or expired Propionylpromazine powder, contaminated

personal protective equipment (PPE) such as gloves and weighing papers, and any

contaminated lab supplies (e.g., pipette tips) in a sealed bag or container.

Liquid Waste: Collect all solutions containing Propionylpromazine. Do not mix with other

incompatible waste streams.

Sharps: Any needles or syringes used for administering Propionylpromazine must be

disposed of in a designated sharps container.

Empty Containers: Triple-rinse empty Propionylpromazine containers with a suitable

solvent (e.g., ethanol or water). The rinsate must be collected as hazardous liquid waste.

Once decontaminated, scratch out all personal or proprietary information on the label

before recycling or disposing of the container as regular lab glass or plastic waste.

Step 2: Labeling and Storage
Labeling: Clearly label the waste container with "Hazardous Waste," the name

"Propionylpromazine," and the primary hazards (e.g., "Toxic," "Harmful if Swallowed"). Note

the concentration and solvent if it is a liquid waste.

Storage: Store the sealed waste container in a designated, secure area away from

incompatible materials, following your institution's guidelines for hazardous waste storage.

Ensure the storage area is well-ventilated.

Step 3: Arrange for Professional Disposal
Contact EH&S: Contact your institution's Environmental Health and Safety (EH&S)

department or a licensed chemical waste disposal contractor to arrange for pickup and

disposal.

Documentation: Complete all necessary waste disposal forms and manifests as required by

your institution and local regulations.

Emergency Procedures for Spills
In the event of a spill, adhere to the following procedure:
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Evacuate and Ventilate: If a significant amount of powder is spilled, evacuate the immediate

area to avoid inhalation. Ensure the area is well-ventilated.

Wear Appropriate PPE: Before cleaning, don appropriate PPE, including a lab coat, safety

goggles, and chemical-resistant gloves. For large spills of powder, respiratory protection may

be necessary.

Contain and Clean:

For solid spills: Gently cover the spill with an absorbent material (e.g., vermiculite or sand)

to prevent dust from becoming airborne. Carefully sweep the material into a designated

waste container.

For liquid spills: Cover the spill with an absorbent material. Once absorbed, collect the

material and place it in the sealed hazardous waste container.

Decontaminate: Clean the spill area with a suitable solvent and then soap and water. Collect

all cleaning materials as hazardous waste.

Disposal Workflow Diagram
The following diagram outlines the decision-making process and workflow for the proper

disposal of Propionylpromazine in a laboratory setting.
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Caption: Workflow for the safe segregation and disposal of Propionylpromazine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

